Cas no 79276-23-6 ((2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid)

(2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid is a chiral intermediate with applications in pharmaceutical synthesis, particularly in the development of β-lactam antibiotics and protease inhibitors. Its stereospecific configuration at the 2R and 3S positions ensures high enantiomeric purity, critical for bioactive molecule design. The tert-butoxy group enhances solubility and stability, while the 4-ethyl-2,3-dioxopiperazine moiety contributes to structural rigidity and functional versatility. This compound is valuable for peptide coupling and as a precursor in complex organic transformations. Its well-defined molecular structure makes it suitable for research in medicinal chemistry and drug discovery, where precise stereochemistry and functional group compatibility are essential.
(2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid structure
79276-23-6 structure
Product Name:(2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid
CAS No:79276-23-6
MF:C15H25N3O6
MW:343.375504255295
MDL:MFCD29050420
CID:1006252
PubChem ID:91757334
Update Time:2025-10-23

(2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2R,3S)-3-tert-butoxy-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid
    • D-α-(4-ethyl-2,3-dioxo-1-piperazinecarboxamido)-β-(S)-tert-butoxybutyric acid
    • D-Threonine, O-(1,1-diMethylethyl)-N-[(4-ethyl-2,3-dioxo-1-piperazinyl)carbonyl]-
    • (2R,3S)-3-(tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid
    • A914281
    • D82680
    • 79276-23-6
    • (2R,3S)-3-(tert-butoxy)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]butanoic acid
    • CS-0151994
    • AKOS027322504
    • (2R,3S)-3-(tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoicacid
    • O-(1,1-Dimethylethyl)-N-[(4-ethyl-2,3-dioxo-1-piperazinyl)carbonyl]-D-threonine
    • D-alpha-(4-ethyl-2,3-dioxo-1-piperazinecarboxamido)-beta-(S)-tert-butoxybutyric acid
    • MFCD29050420
    • (2R,3S)-2-[(4-ethyl-2,3-dioxopiperazine-1-carbonyl)amino]-3-[(2-methylpropan-2-yl)oxy]butanoic acid
    • C15H25N3O6
    • DS-11934
    • (2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid
    • MDL: MFCD29050420
    • Inchi: 1S/C15H25N3O6/c1-6-17-7-8-18(12(20)11(17)19)14(23)16-10(13(21)22)9(2)24-15(3,4)5/h9-10H,6-8H2,1-5H3,(H,16,23)(H,21,22)/t9-,10+/m0/s1
    • InChI Key: IPAOKKSXPSOZRL-VHSXEESVSA-N
    • SMILES: O(C(C)(C)C)[C@@H](C)[C@H](C(=O)O)NC(N1C(C(N(CC)CC1)=O)=O)=O

Computed Properties

  • Exact Mass: 343.17433553g/mol
  • Monoisotopic Mass: 343.17433553g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 528
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.241±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1 g/l) (25 º C),

(2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid Security Information

(2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R72330-250mg
(2R,3S)-3-(tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid
79276-23-6
250mg
¥66.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R72330-100mg
(2R,3S)-3-(tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid
79276-23-6
100mg
¥56.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R72330-1g
(2R,3S)-3-(tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid
79276-23-6
1g
¥106.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R72330-25g
(2R,3S)-3-(tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid
79276-23-6
25g
¥1066.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R72330-10g
(2R,3S)-3-(tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid
79276-23-6
10g
¥536.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
R72330-5g
(2R,3S)-3-(tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid
79276-23-6
5g
¥306.0 2021-09-08
TRC
D298373-50mg
(2R,3S)-3-(tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic Acid
79276-23-6
50mg
$ 50.00 2022-06-05
TRC
D298373-100mg
(2R,3S)-3-(tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic Acid
79276-23-6
100mg
$ 65.00 2022-06-05
TRC
D298373-500mg
(2R,3S)-3-(tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic Acid
79276-23-6
500mg
$ 80.00 2022-06-05
Alichem
A139002422-10g
(2R,3S)-3-(tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid
79276-23-6 95%
10g
$210.00 2023-09-01

(2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:79276-23-6)头孢拉宗侧链
Order Number:LE2736157
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
Price ($):discuss personally
Email:18501500038@163.com

Additional information on (2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid

Introduction to (2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid (CAS No. 79276-23-6)

CAS No. 79276-23-6 refers to a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, formally known as (2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid, is a chiral molecule with a complex structure that makes it of particular interest for its potential applications in medicinal chemistry. The unique stereochemistry and functional groups present in this compound contribute to its distinctive chemical properties, which are being explored for various therapeutic purposes.

The molecular framework of (2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid incorporates several key features that are highly relevant in modern drug design. The presence of a tert-butoxy group at the third position and an amidocarboxamide moiety at the second position introduces both steric hindrance and hydrogen bonding capabilities, which can be leveraged to enhance binding affinity and selectivity in drug interactions. Additionally, the 4-ethyl-2,3-dioxopiperazine core is a well-known scaffold in medicinal chemistry, often employed in the development of bioactive molecules due to its ability to modulate biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more precisely predict the interactions of this compound with biological targets. Studies have shown that the stereochemistry of (2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid plays a crucial role in determining its pharmacological activity. The specific arrangement of the (2R,3S) configuration allows for optimal binding to certain enzymes and receptors, making it a promising candidate for further investigation.

In the realm of drug discovery, the synthesis and optimization of chiral compounds like (2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid are essential for developing enantiomerically pure drugs that exhibit improved efficacy and reduced side effects. The tert-butoxy group not only provides steric bulk but also enhances metabolic stability, which is critical for extending the half-life of pharmaceutical agents. These attributes make this compound an attractive intermediate for the synthesis of more complex drug candidates.

Current research in this area is focused on exploring the potential therapeutic applications of derivatives of (2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid. Preliminary studies suggest that this compound may have utility in treating neurological disorders due to its interaction with neurotransmitter systems. The dioxopiperazine core is particularly interesting as it mimics natural bioactive molecules involved in neural signaling pathways. By modulating these pathways, compounds derived from this scaffold could potentially alleviate symptoms associated with conditions such as epilepsy or neurodegenerative diseases.

The role of computational methods in designing and optimizing such molecules cannot be overstated. Advanced algorithms are now capable of predicting how modifications to the structure of (2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid will affect its biological activity. This high-throughput virtual screening approach allows researchers to rapidly identify promising candidates for further experimental validation. Such computational strategies are accelerating the drug discovery process by reducing the time and resources required to develop novel therapeutics.

The synthetic pathways for producing CAS No. 79276-23-6 have also seen significant advancements. Modern synthetic techniques enable the efficient construction of complex chiral molecules with high enantiomeric purity. These methods often involve asymmetric catalysis or enzymatic resolution steps that are critical for achieving the desired stereochemical configuration. The ability to produce this compound reliably and cost-effectively is essential for its integration into larger-scale pharmaceutical research programs.

As our understanding of biological systems continues to evolve, so does our appreciation for the importance of molecular diversity in drug discovery. Compounds like (2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid represent a prime example of how structural complexity can be leveraged to develop innovative therapeutic solutions. By combining traditional synthetic chemistry with cutting-edge computational tools, researchers are paving the way for next-generation pharmaceuticals that offer greater efficacy and safety profiles.

In conclusion,CAS No. 79276-23-6, specifically identified as (2R,3S)-3-(Tert-Butoxy)-2-(4-ethyl-2,3-dioxopiperazine-1-carboxamido)butanoic acid, is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an invaluable tool for exploring new therapeutic modalities. With ongoing advancements in synthetic methodologies and computational biology,CAS No. 79276-23-6 is poised to play a pivotal role in shaping the future landscape of drug development.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:79276-23-6)头孢拉宗侧链
LE2736157
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email